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Compound of Interest

12-(Tert-butoxy)-12-
Compound Name:

oxododecanoic acid

cat. No.: B1319199

An In-depth Technical Guide to the Safety and Handling of 12-(tert-butoxy)-12-
oxododecanoic acid

This guide provides comprehensive safety and handling information for 12-(tert-butoxy)-12-
oxododecanoic acid (CAS: 234081-98-2), intended for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Chemical Identification and Properties

Synonyms: Dodecanedioic Acid, Mono(1,1-Dimethylethyl) Ester; 12-(Tert-Butoxy)-12-
Oxododecanoic Acid[1]
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Property Value

CAS Number 234081-98-2

Molecular Formula C16H3004

Molecular Weight 286.41 g/mol [1][2]

Appearance Powder to crystal[3]

Melting Point 40 °CJ3]

Boiling Point 389.1 £ 15.0 °C (Predicted)[1][3]
Purity >97%

Hazard Identification and Classification

12-(tert-butoxy)-12-oxododecanoic acid is classified as a hazardous substance according to
the Globally Harmonized System (GHS). The primary hazards are related to skin, eye, and
respiratory irritation.

GHS Classification Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye lIrritation (Category

2n) H319: Causes serious eye irritation

Specific Target Organ Toxicity, Single Exposure ] o
) o H335: May cause respiratory irritation[1]
(Category 3), Respiratory Tract Irritation

GHS Pictogram:
e GHSO07: Exclamation Mark[1]

Signal Word: Warning[1]

Safe Handling and Experimental Protocols
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Adherence to strict experimental protocols is essential when working with 12-(tert-butoxy)-12-
oxododecanoic acid to minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE)

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves
prior to use and dispose of contaminated gloves in accordance with laboratory and local
regulations. Wash and dry hands after handling.

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

o Skin and Body Protection: Wear a lab coat or a complete suit protecting against chemicals.
The type of protective equipment must be selected according to the concentration and
amount of the dangerous substance at the specific workplace.

Engineering Controls

o Work in a well-ventilated area. Use a chemical fume hood or provide appropriate exhaust
ventilation at places where dust is formed.

General Handling Precautions

e Avoid contact with skin and eyes.
¢ Avoid the formation and inhalation of dust and aerosols.
e Wash hands thoroughly after handling.

o Keep containers tightly closed when not in use.

Storage

e Store in a dry, well-ventilated place.
o Keep container tightly closed.

« Recommended storage is at room temperature in an inert atmosphere.[2]

Emergency Procedures
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First-Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

» Special Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.

o Environmental Precautions: Do not let the product enter drains.

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.
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Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 12-(tert-
butoxy)-12-oxododecanoic acid in a research environment.
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Caption: Workflow for Safe Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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